Cas no 10002-69-4 (10H-Phenothiazine, 1,3,7,9-tetrachloro-)

10H-Phenothiazine, 1,3,7,9-tetrachloro- structure
10002-69-4 structure
Product Name:10H-Phenothiazine, 1,3,7,9-tetrachloro-
CAS No:10002-69-4
MF:C12H5Cl4NS
MW:337.051797628403
CID:1124731
PubChem ID:1963419
Update Time:2025-04-20

10H-Phenothiazine, 1,3,7,9-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine, 1,3,7,9-tetrachloro-
    • 1,3,7,9-tetrachloro-10H-phenothiazine
    • DTXSID00365727
    • AKOS000282002
    • Oprea1_253765
    • 1,3,7,9-tetrachloro-phenothiazine
    • Oprea1_757808
    • STL323710
    • 10002-69-4
    • Inchi: 1S/C12H5Cl4NS/c13-5-1-7(15)11-9(3-5)18-10-4-6(14)2-8(16)12(10)17-11/h1-4,17H
    • InChI Key: XGUBQXUXCYINAQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1NC1C(=CC(=CC=1S2)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 334.88995
  • Monoisotopic Mass: 334.889681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 12.03
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.